Cas no 117620-72-1 (16-Oxocleroda-3,13E-dien-15-oic acid)

• Product Name: 16-Oxocleroda-3,13E-dien-15-oic acid
• CAS No: 117620-72-1
• Molecular Formula: C₂₀H₃₀O₃
• Molecular Weight: 318.450406551361
• CID: 4670354
• PubChem ID: 38355304

16-Oxocleroda-3,13E-dien-15-oic acid Properties

Names and Identifiers

• 16-Oxocleroda-3,13E-dien-15-oic acid
• (E)-5-[(1S,2R,4aR,8aR)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-formylpent-2-enoic acid
• 117620-72-1
• AKOS040760952
• CHEMBL1079774

• InChIKey： LUZARHTWSOXFLP-HEZUFYQYSA-N
• Inchi： 1S/C20H30O3/c1-14-6-5-7-17-19(14,3)10-8-15(2)20(17,4)11-9-16(13-21)12-18(22)23/h6,12-13,15,17H,5,7-11H2,1-4H3,(H,22,23)/b16-12+/t15-,17+,19+,20+/m1/s1
• SMILES： O=C/C(=C/C(=O)O)/CC[C@@]1(C)[C@H](C)CC[C@@]2(C)C(C)=CCC[C@H]12

Computed Properties

• Exact Mass: 318.21949481g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids